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Compound of Interest

Compound Name: RG108

Cat. No.: B1683939 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides immediate, essential safety and

logistical information for the handling of RG108, a non-nucleoside DNA methyltransferase

inhibitor. Adherence to these procedures is critical for minimizing risk and ensuring the integrity

of your research.

Personal Protective Equipment (PPE)
When handling RG108, particularly in its powdered form or when preparing stock solutions, a

comprehensive suite of personal protective equipment is mandatory. This includes, but is not

limited to, a standard laboratory coat, splash goggles, and gloves. Given that RG108 is soluble

in dimethyl sulfoxide (DMSO) and ethanol, the selection of appropriate gloves is critical.

Nitrile gloves are recommended for handling RG108 and its solvents. Below is a summary of

the chemical resistance of nitrile gloves to the recommended solvents.

Chemical
Breakthrough Time
(minutes)

Resistance Rating

Ethanol > 480 Excellent

Dimethyl Sulfoxide (DMSO) 10 - 59 Good (for incidental contact)
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Note: The provided breakthrough times are for general guidance and can vary based on glove

thickness and manufacturer. It is crucial to change gloves immediately upon any suspected

contact with RG108 or its solvents. For prolonged handling, consider using thicker nitrile gloves

or double-gloving.

Operational Plan: Handling and Preparation of
RG108 Stock Solution
This section provides a step-by-step guide for the safe handling and preparation of RG108
stock solutions.

1. Engineering Controls:

All handling of powdered RG108 should be conducted in a certified chemical fume hood to

prevent inhalation of the powder.

A safety shower and eyewash station must be readily accessible.

2. Required Materials:

RG108 powder

Anhydrous DMSO or Ethanol

Sterile, amber-colored vials for storage

Calibrated analytical balance

Spatula

Vortex mixer

Appropriate PPE (lab coat, splash goggles, nitrile gloves)

3. Step-by-Step Protocol:

Don all required personal protective equipment.
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Tare the analytical balance with a sterile weighing paper or boat.

Carefully weigh the desired amount of RG108 powder using a clean spatula.

Transfer the weighed powder to a sterile, amber-colored vial.

In the chemical fume hood, add the appropriate volume of anhydrous DMSO or ethanol to

the vial to achieve the desired stock concentration.

Securely cap the vial and vortex until the RG108 is completely dissolved.

Label the vial clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C for long-term storage.

Disposal Plan
Proper disposal of RG108 and associated waste is crucial to prevent environmental

contamination and ensure laboratory safety. All waste materials should be handled in

accordance with local, state, and federal regulations.

1. Solid Waste:

Contaminated PPE (gloves, disposable lab coats): Place in a designated, sealed biohazard

bag and dispose of as chemical waste.

Empty RG108 vials and contaminated labware (weighing paper, pipette tips): Triple-rinse

with a suitable solvent (e.g., ethanol). The rinsate should be collected and disposed of as

liquid chemical waste. The rinsed containers can then be disposed of in the appropriate

laboratory glass or solid waste stream, as per institutional guidelines.

2. Liquid Waste:

Unused RG108 stock solution: Collect in a designated, sealed, and clearly labeled

hazardous waste container. The container should specify "RG108 in [Solvent Name]".

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1683939?utm_src=pdf-body
https://www.benchchem.com/product/b1683939?utm_src=pdf-body
https://www.benchchem.com/product/b1683939?utm_src=pdf-body
https://www.benchchem.com/product/b1683939?utm_src=pdf-body
https://www.benchchem.com/product/b1683939?utm_src=pdf-body
https://www.benchchem.com/product/b1683939?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aqueous waste containing RG108 (e.g., from cell culture experiments): Collect in a separate,

labeled hazardous waste container. Do not pour down the drain.

3. Decontamination:

In case of a spill, decontaminate the area using a suitable laboratory disinfectant. Absorb the

spill with an inert material (e.g., vermiculite, sand) and collect it in a sealed container for

disposal as chemical waste.

Visual Workflow for Handling and Disposal
The following diagram illustrates the key steps in the safe handling and disposal of RG108.
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[https://www.benchchem.com/product/b1683939#personal-protective-equipment-for-
handling-rg108]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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